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Compound of Interest

Compound Name: Carcinine Hydrochloride

Cat. No.: B6321872 Get Quote

Essential Safety and Handling Guide for
Carcinine Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Carcinine Hydrochloride. It outlines the necessary

personal protective equipment (PPE), procedural guidance for safe handling and disposal, and

summarizes key physicochemical properties. Adherence to these guidelines is essential to

mitigate risks and ensure a safe laboratory environment.

Physicochemical and Safety Data
Carcinine Hydrochloride, also known as Decarboxy carnosine hydrochloride or β-

Alanylhistamine dihydrochloride, is a corrosive irritant.[1] The following table summarizes its

key properties and hazard information.
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Property Value Reference

Molecular Formula C₈H₁₄N₄O · 2HCl [2]

Molecular Weight 255.14 g/mol [1][2]

Appearance White to beige powder [2]

Solubility >15 mg/mL in H₂O [2]

Storage Temperature -20°C, desiccated [2]

GHS Hazard Statements H315: Causes skin irritation [1][2]

H318: Causes serious eye

damage
[1][2]

H335: May cause respiratory

irritation
[2]

Signal Word Danger [2]

Personal Protective Equipment (PPE)
A cautious approach, treating Carcinine Hydrochloride as a potentially hazardous substance,

is mandatory.[3] The following PPE is required to minimize exposure.
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PPE Category Item Specification

Eye Protection
Safety goggles with side

shields or face shield

Must be worn at all times to

protect against splashes and

airborne particles.[3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Inspect gloves for integrity

before each use.[3] Double

gloving is recommended.

Body Protection
Long-sleeved laboratory coat

or gown

Should have a closed front and

elasticized cuffs to provide a

barrier against contamination.

[3]

Respiratory
N95 mask or full-face

respirator

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust.[3]

Operational Plan: Step-by-Step Handling
Procedures
The following procedures ensure the safe handling of Carcinine Hydrochloride throughout the

experimental workflow.[3]

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.[3]

Store the container in a cool, dry, and well-ventilated area, away from heat and oxidizing

agents.[3]

The recommended storage temperature is -20°C.[2] Keep the container tightly closed

when not in use.[3]

Weighing and Solution Preparation:
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All weighing of Carcinine Hydrochloride powder must be conducted in a certified

chemical fume hood or a balance enclosure to control dust.[3]

Ensure all necessary PPE is donned correctly before weighing.[3]

Use a clean spatula to carefully transfer the powder, avoiding the creation of dust.[3]

When preparing solutions, add the powder to the solvent slowly to prevent splashing.[3]

Experimental Use:

Conduct all procedures involving Carcinine Hydrochloride in a well-ventilated area,

preferably within a chemical fume hood.[3]

Avoid all direct contact with the substance. Do not ingest, inhale, or allow contact with skin

and eyes.[3]

Mouth pipetting is strictly prohibited. Use mechanical pipetting aids.[3]

Wash hands thoroughly with soap and water immediately after handling the compound

and before leaving the laboratory.[3]

Spill Management
In the event of a spill, immediate and appropriate action must be taken.[3]

Restrict Access: Immediately cordon off the affected area to prevent the spread of the

powder.[3]

Wear PPE: Ensure you are wearing the appropriate PPE, including respiratory protection.[3]

Containment: Gently cover the spill with absorbent paper towels to prevent the powder from

becoming airborne.[3]

Cleanup: Moisten the paper towels with a 70% ethanol solution and carefully wipe up the

spill, working from the outside in.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b6321872?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/product/b6321872?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carcinine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6321872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Wipe the spill area again with a fresh paper towel dampened with 70%

ethanol.[3]

Disposal: Place all cleanup materials in a sealed, labeled bag and dispose of as solid

chemical waste.[3]

Wash Hands: Thoroughly wash your hands with soap and water.[3]

Disposal Plan
Proper disposal of Carcinine Hydrochloride and associated waste is crucial to prevent

environmental contamination.

Solid Waste: All disposable materials contaminated with Carcinine Hydrochloride (e.g.,

gloves, weigh boats, paper towels) should be placed in a clearly labeled, sealed bag and

disposed of as solid chemical waste according to your institution's guidelines.[3]

Liquid Waste: Unused solutions containing Carcinine Hydrochloride should be collected in

a designated, labeled hazardous chemical waste container.[3] Do not empty into drains.[4]

Workflow for Safe Handling of Carcinine
Hydrochloride
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Caption: Workflow for the safe handling of Carcinine Hydrochloride.
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Experimental Protocols and Signaling Pathways
While Carcinine Hydrochloride has been used to study its effects on dopaminergic neuron

degeneration, specific, detailed experimental protocols for its general handling are

encompassed by the safety and operational plans outlined above.[2] No specific signaling

pathways involving Carcinine Hydrochloride that would necessitate a complex diagram have

been identified in the reviewed literature. Its primary known biological activity is as a selective

histamine H3 antagonist.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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